Cas no 69321-60-4 (1,3-dibromo-2-methylbenzene)

• Product Name: 1,3-dibromo-2-methylbenzene
• CAS No: 69321-60-4
• MF: C₇H₆Br₂
• MW: 249.930540561676
• MDL: MFCD00013524
• CID: 58959
• PubChem ID: 34681
• Update Time: 2025-04-19

1,3-dibromo-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromotoluene
• 1,3-Dibromo-2-methylbenzene
• Benzene, 1,3-dibromo-2-methyl-
• 1,3-DIBROMO-2-METHYL-BENZENE
• OCSKCBIGEMSDIS-UHFFFAOYSA-N
• PubChem3926
• KSC493G1T
• 1,3-Dibromo-2-methylbenzene #
• EBD18721
• CL8815
• VF10287
• AS03583
• BC002666
• SY017640
• GS-4492
• 69321-60-4
• SCHEMBL108973
• DTXSID50219382
• EN300-96884
• AC-25930
• A19661
• AM20061043
• FT-0610563
• AKOS005259714
• MFCD00013524
• CS-W008100
• DB-024026
• DTXCID70141873
• FD30694
• 1,3-dibromo-2-methylbenzene

• MDL： MFCD00013524
• Inchi： 1S/C7H6Br2/c1-5-6(8)3-2-4-7(5)9/h2-4H,1H3
• InChI Key： OCSKCBIGEMSDIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C)Br
• BRN： 3235502

Computed Properties

• Exact Mass: 247.88400
• Monoisotopic Mass: 247.883625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.812(lit.)
• Melting Point: 2-6°C
• Boiling Point: 112-113°C at 760 mmHg
• Flash Point: 112-113℃/7mm
• Refractive Index: 1.606
• PSA: 0.00000
• LogP: 3.52000
• Solubility: Insoluble in water

1,3-dibromo-2-methylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280; P305+P351+P338
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes